Cas no 2060052-08-4 (2-{1-(tert-butyldimethylsilyl)oxy-2-methylcyclopentyl}acetaldehyde)

• Product Name: 2-{1-(tert-butyldimethylsilyl)oxy-2-methylcyclopentyl}acetaldehyde
• CAS No: 2060052-08-4
• MF: C₁₄H₂₈O₂Si
• MW: 256.456425666809
• MDL: MFCD30486641
• CID: 5154094
• PubChem ID: 137702268
• Update Time: 2025-06-15

2-{1-(tert-butyldimethylsilyl)oxy-2-methylcyclopentyl}acetaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetaldehyde, 1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methyl-
• 2-{1-(tert-butyldimethylsilyl)oxy-2-methylcyclopentyl}acetaldehyde

• MDL： MFCD30486641
• Inchi： 1S/C14H28O2Si/c1-12-8-7-9-14(12,10-11-15)16-17(5,6)13(2,3)4/h11-12H,7-10H2,1-6H3
• InChI Key： OOPHENUKJOAQLG-UHFFFAOYSA-N
• SMILES： C1(O[Si](C(C)(C)C)(C)C)(CC=O)CCCC1C

Additional information on 2-{1-(tert-butyldimethylsilyl)oxy-2-methylcyclopentyl}acetaldehyde

Professional Introduction to Compound with CAS No. 2060052-08-4 and Product Name: 2-{1-(tert-butyldimethylsilyl)oxy-2-methylcyclopentyl}acetaldehyde

The compound with the CAS number 2060052-08-4 and the product name 2-{1-(tert-butyldimethylsilyl)oxy-2-methylcyclopentyl}acetaldehyde represents a significant advancement in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its versatile applications in synthetic methodologies and potential roles in drug development. The presence of a tert-butyldimethylsilyl (TBS) group and a methyl-substituted cyclopentyl ring makes this molecule particularly intriguing for researchers exploring novel synthetic routes and biologically active scaffolds.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for sophisticated intermediates that can serve as building blocks for complex drug molecules. The structural features of 2-{1-(tert-butyldimethylsilyl)oxy-2-methylcyclopentyl}acetaldehyde make it an excellent candidate for such applications. The TBS group, known for its stability under various reaction conditions, allows for selective protection-deprotection strategies, which are crucial in multi-step syntheses. This stability is particularly valuable when dealing with sensitive functional groups that require precise control during chemical transformations.

The acetaldehyde moiety in the compound's structure is another key feature that enhances its utility in synthetic chemistry. Acetaldehydes are well-documented intermediates in organic synthesis, often employed in the formation of more complex molecules through condensation reactions, aldol additions, and other transformations. The combination of an acetaldehyde group with a cyclopentyl ring provides a versatile platform for further functionalization, enabling chemists to explore a wide range of derivatives with potential biological activity.

Recent studies have highlighted the importance of cyclopentane derivatives in medicinal chemistry due to their favorable pharmacokinetic properties and biological interactions. The methyl-substituted cyclopentyl ring in this compound contributes to its structural complexity and may influence its interactions with biological targets. This feature has prompted researchers to investigate its potential as a scaffold for drug discovery programs targeting various therapeutic areas, including oncology, neurology, and inflammation.

The TBS-protected hydroxyl group at the 1-position of the cyclopentyl ring adds another layer of reactivity to the molecule. This protecting group not only enhances the stability of the intermediate during synthetic processes but also allows for selective modifications at other positions without affecting the protected hydroxyl group. Such control is essential in complex syntheses where multiple functional groups need to be manipulated sequentially.

In the realm of drug development, intermediates like 2-{1-(tert-butyldimethylsilyl)oxy-2-methylcyclopentyl}acetaldehyde are invaluable tools for medicinal chemists. They provide a starting point for constructing more complex molecules with desired biological properties. The compound's ability to undergo various transformations while maintaining structural integrity makes it a preferred choice for researchers aiming to develop novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in asymmetric synthesis. The presence of a chiral center at the cyclopentyl ring offers opportunities for enantioselective transformations, which are critical in producing enantiomerically pure drugs that exhibit optimal biological activity while minimizing side effects. Researchers have been exploring various catalytic systems to achieve high enantiomeric purity from such intermediates, underscoring their importance in modern drug discovery.

The role of computational chemistry and molecular modeling has also become increasingly prominent in understanding the reactivity and biological potential of compounds like 2-{1-(tert-butyldimethylsilyl)oxy-2-methylcyclopentyl}acetaldehyde. Advanced computational methods allow researchers to predict how these molecules might interact with biological targets at the atomic level. This predictive capability is crucial for designing experiments and optimizing synthetic routes efficiently.

Furthermore, green chemistry principles have influenced the way these compounds are synthesized and utilized. Efforts are underway to develop more sustainable synthetic methodologies that minimize waste and reduce environmental impact. The use of efficient catalysts, solvent-free reactions, and recyclable materials are some examples of how modern synthetic strategies align with green chemistry goals.

The versatility of 2-{1-(tert-butyldimethylsilyl)oxy-2-methylcyclopentyl}acetaldehyde extends beyond pharmaceutical applications. It has also shown promise in materials science and agrochemical research, where its structural motifs can inspire novel materials with unique properties or bioactive compounds designed for crop protection.

In conclusion, the compound with CAS number 2060052-08-4 and product name 2-{1-(tert-butyldimethylsilyl)oxy-2-methylcyclopentyl}acetaldehyde represents a significant contribution to organic synthesis and pharmaceutical chemistry. Its unique structural features, including the presence of a TBS group, an acetaldehyde moiety, and a methyl-substituted cyclopentyl ring, make it a valuable intermediate for various synthetic applications. The ongoing research into its reactivity, biological potential, and sustainable synthesis underscores its importance as a tool for advancing scientific knowledge and developing new technologies.